Cas no 62384-17-2 (Pentanamide, 3,3,4-trimethyl-N-(3-methylbutyl)-)

Pentanamide, 3,3,4-trimethyl-N-(3-methylbutyl)- structure
62384-17-2 structure
Product Name:Pentanamide, 3,3,4-trimethyl-N-(3-methylbutyl)-
CAS No:62384-17-2
MF:C13H27NO
MW:213.359584093094
CID:446755
PubChem ID:71386918
Update Time:2025-04-19

Pentanamide, 3,3,4-trimethyl-N-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide, 3,3,4-trimethyl-N-(3-methylbutyl)-
    • 3,3,4-trimethyl-N-(3-methylbutyl)pentanamide
    • DTXSID70809062
    • 62384-17-2
    • Inchi: 1S/C13H27NO/c1-10(2)7-8-14-12(15)9-13(5,6)11(3)4/h10-11H,7-9H2,1-6H3,(H,14,15)
    • InChI Key: MJFCMDMAUKTBPR-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)(C)C(C)C)NCCC(C)C

Computed Properties

  • Exact Mass: 213.20941
  • Monoisotopic Mass: 213.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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